3-{3-(4-chlorophenyl)-4-[(hydroxyimino)methyl]-1H-pyrazol-1-yl}propanenitrile

• IUPAC Name: 3-[3-(4-chlorophenyl)-4-[(E)-hydroxyiminomethyl]pyrazol-1-yl]propanenitrile
• InChI: InChI=1S/C13H11ClN4O/c14-12-4-2-10(3-5-12)13-11(8-16-19)9-18(17-13)7-1-6-15/h2-5,8-9,19H,1,7H2/b16-8+
• InChI Key: VRSYZZVIYZANOY-LZYBPNLTSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C=C2C=NO)CCC#N)Cl
• Isomeric SMILES: C1=CC(=CC=C1C2=NN(C=C2/C=N/O)CCC#N)Cl
• Molecular Formula: C13H11ClN4O
• Molecular Weight: 274.70 g/mol

Description

3-{3-(4-chlorophenyl)-4-[(hydroxyimino)methyl]-1H-pyrazol-1-yl}propanenitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 3-{3-(4-chlorophenyl)-4-[(hydroxyimino)methyl]-1H-pyrazol-1-yl}propanenitrile is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinase-9 (MMP-9). It has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins and cytokines, which are involved in inflammation. It has also been reported to inhibit the growth and proliferation of cancer cells and to induce apoptosis in these cells. In addition, it has been shown to decrease the production of amyloid-beta, which is the main component of the plaques found in the brains of Alzheimer's disease patients.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-{3-(4-chlorophenyl)-4-[(hydroxyimino)methyl]-1H-pyrazol-1-yl}propanenitrile in lab experiments is its potential therapeutic applications. It has been shown to have anticancer, anti-inflammatory, and antiviral properties, which make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its toxicity. It has been reported to be toxic to some cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-{3-(4-chlorophenyl)-4-[(hydroxyimino)methyl]-1H-pyrazol-1-yl}propanenitrile. One of the directions is to investigate its potential as a therapeutic agent for the treatment of Alzheimer's disease. Another direction is to study its mechanism of action in more detail to better understand its effects on various enzymes and pathways. Additionally, further studies are needed to evaluate its safety and toxicity in different cell lines and animal models. Finally, more research is needed to explore its potential applications in other fields, such as agriculture and industry.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is needed to fully understand its potential and limitations.

Scientific Research Applications

3-{3-(4-chlorophenyl)-4-[(hydroxyimino)methyl]-1H-pyrazol-1-yl}propanenitrile has been extensively studied for its potential applications in various fields. One of the most promising applications of this compound is in the field of medicine. It has been reported to have anticancer, anti-inflammatory, and antiviral properties. It has also been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease.